Cas no 62435-69-2 (6-Dodecyn-4-ol, 1-[(tetrahydro-2H-pyran-2-yl)oxy]-)

• Product name: 6-Dodecyn-4-ol, 1-[(tetrahydro-2H-pyran-2-yl)oxy]-
• CAS No: 62435-69-2
• MF: C₁₇H₃₀O₃
• MW: 282.4183
• CID: 444895
• PubChem ID: 71386422

6-Dodecyn-4-ol, 1-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 6-Dodecyn-4-ol, 1-[(tetrahydro-2H-pyran-2-yl)oxy]-
• 1-(oxan-2-yloxy)dodec-6-yn-4-ol
• 62435-69-2
• DTXSID30808596
• 1-[(Oxan-2-yl)oxy]dodec-6-yn-4-ol

• Inchi： InChI=1S/C17H30O3/c1-2-3-4-5-6-7-11-16(18)12-10-15-20-17-13-8-9-14-19-17/h16-18H,2-5,8-15H2,1H3
• InChI Key： SFZRSBFALDSZGG-UHFFFAOYSA-N
• SMILES： CCCCCC#CCC(CCCOC1CCCCO1)O

Computed Properties

• Exact Mass: 282.2196
• Monoisotopic Mass: 282.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69